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Executive Summary

2-Vinylbenzofuran (CAS 7522-79-4) is a bicyclic aromatic compound characterized by a vinyl
group attached to the C2 position of a benzofuran core. Structurally, it serves as a rigid,
oxygen-containing analogue of styrene. Its unique electronic architecture—combining the
aromaticity of the benzene ring, the diene character of the furan ring, and the exocyclic
conjugation of the vinyl group—makes it a versatile intermediate in organic synthesis and
materials science. This guide details its physicochemical properties, synthesis protocols,
polymerization mechanisms, and applications in medicinal chemistry.

Part 1: Chemical Identity and Physical Properties[1]

2-Vinylbenzofuran acts as a lipophilic building block. Its planar structure facilitates Tt-1t
stacking, influencing its behavior in polymerization and biological binding.

Table 1: Physicochemical Profile
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Property Value /| Description

IUPAC Name 2-Ethenyl-1-benzofuran

CAS Number 7522-79-4

Molecular Formula C10HsO

Molecular Weight 144.17 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point ~222-223 °C (at 760 mmHg)

Density ~1.06 g/cm?3

LogP 3.10 (Estimated)

Solubility Soluble in organic solvents (CHz2Clz, THF,

Toluene); Insoluble in water

Spectroscopic Identification

e H NMR (CDCls, 400 MHz): Characteristic signals include the vinyl protons. The exocyclic

vinyl group typically shows a dd pattern. The C3-H of the furan ring appears as a singlet or

fine doublet around & 6.5—-6.7 ppm. The vinyl protons appear in the & 5.2—6.8 ppm range

depending on the specific environment (geminal/cis/trans coupling).

e 13C NMR: Distinct peaks for the C2 (quaternary, shifted downfield due to oxygen) and the

vinyl carbons (terminal =CHz and internal -CH=).

Part 2: Electronic Structure and Reactivity

The reactivity of 2-vinylbenzofuran is defined by the conjugation between the vinyl group and

the benzofuran system.

o Styrene Analogue: Like styrene, the vinyl group is activated by the aromatic ring, making it

susceptible to radical and cationic polymerization.

o Dienophilic Character: In Diels-Alder reactions, the vinyl group can act as a dienophile.[1]
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e Diene Character: While the benzene ring is inert, the furan ring + vinyl group forms a
conjugated system. However, the aromaticity of the fused benzene ring reduces the diene
reactivity of the furan moiety compared to isolated furans.

o Photochemical Reactivity: Under UV irradiation, 2-vinylbenzofuran undergoes [2+2]
cycloaddition (dimerization) similar to vinyl aromatics.

Diagram 1: Reactivity Pathways
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Caption: Primary reactivity manifolds for 2-vinylbenzofuran driven by electronic conjugation.

Part 3: Synthesis Protocols
Method A: Dehydration of 1-(Benzofuran-2-yl)ethanol
(Classic Route)

This method is robust and scalable, utilizing readily available salicylaldehyde.
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Mechanism:
o Condensation: Salicylaldehyde + Chloroacetone

2-Acetylbenzofuran.

e Reduction: 2-Acetylbenzofuran + NaBHa

1-(Benzofuran-2-yl)ethanol.

o Dehydration: Alcohol
Alkene (2-Vinylbenzofuran).
Protocol:

o Precursor Synthesis: Dissolve salicylaldehyde (1.0 eq) and chloroacetone (1.1 eq) in
acetone with K2COs. Reflux for 4—-6 hours. Workup to isolate 2-acetylbenzofuran.

e Reduction: Dissolve 2-acetylbenzofuran in methanol at 0°C. Slowly add NaBHa4 (0.5 eq). Stir
for 2 hours. Quench with dilute HCI, extract with ethyl acetate, and concentrate to obtain the
alcohol.

o Dehydration: Dissolve the alcohol in toluene. Add a catalytic amount of p-toluenesulfonic
acid (pTSA). Reflux with a Dean-Stark trap to remove water.

 Purification: Neutralize with NaHCOs, wash, and distill under reduced pressure to obtain 2-
vinylbenzofuran.

Method B: Wittig Olefination

Ideal for small-scale, high-purity synthesis starting from benzofuran-2-carboxaldehyde.
Protocol:
o Suspend Methyltriphenylphosphonium bromide (1.2 eq) in dry THF under nitrogen.

e Add n-Butyllithium (1.2 eq) dropwise at -78°C or 0°C to generate the ylide (solution turns
yellow/orange).

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b8692172?utm_src=pdf-body
https://www.benchchem.com/product/b8692172?utm_src=pdf-body
https://www.benchchem.com/product/b8692172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8692172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Add Benzofuran-2-carboxaldehyde (1.0 eq) dropwise.
e Warm to room temperature and stir for 2—4 hours.

e Quench with water, extract with ether, and purify via silica gel chromatography
(Hexanes/EtOAC).

Diagram 2: Synthesis Workflow
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Caption: Step-wise synthesis via the dehydration of the secondary alcohol intermediate.

Part 4: Polymerization and Materials Science[6][8]

2-Vinylbenzofuran is a "styrenic" monomer but with higher rigidity due to the fused bicyclic
system.
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Cationic Polymerization

Because the benzofuran ring is electron-rich (specifically the furan oxygen donates electron
density), the vinyl group is highly reactive toward cationic initiators.

e Initiators: BFs[2]-OEtz, SnCla, or AICIs.
e Solvents: CHz2Clz or Toluene (low temperature, -78°C to 0°C).

o Properties: The resulting polymer, Poly(2-vinylbenzofuran), is a thermoplastic with a high
glass transition temperature (Tg > 100°C) and excellent optical transparency. It is often
investigated for photo-resist applications.

Radical Polymerization

Can be initiated by AIBN or Benzoyl Peroxide. However, chain transfer to the furan ring can
sometimes limit molecular weight compared to pure styrene. Controlled radical polymerization
(RAFT, ATRP) has been explored to create block copolymers.

Part 5: Biological Applications[7][10]

The 2-vinylbenzofuran moiety appears as a structural motif or intermediate in various
pharmacophores.

» Medicinal Chemistry Scaffold: The benzofuran core is ubiquitous in natural products (e.g.,
Ailanthoidol). The vinyl group serves as a "handle" for further functionalization:

o Heck Coupling: To attach aryl groups, creating 2-styrylbenzofurans (potential anti-amyloid
agents for Alzheimer's).

o Cyclopropanation: To create rigid cyclopropyl analogues.

o Antimicrobial Agents: Derivatives synthesized via the functionalization of the vinyl group
have shown activity against Gram-positive bacteria.

Part 6: Safety and Handling

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://uomustansiriyah.edu.iq/media/lectures/5/5_2018_12_23!08_45_38_AM.pdf
https://www.benchchem.com/product/b8692172?utm_src=pdf-body
https://www.benchchem.com/product/b8692172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8692172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Polymerization Hazard: Like styrene, 2-vinylbenzofuran can autopolymerize if stored
improperly. It should be stored cold (2—-8°C) and potentially stabilized with a radical inhibitor
(e.g., TBC - 4-tert-butylcatechol) if stored for long periods.

o Toxicity: Standard precautions for vinyl aromatics apply. It is likely an irritant to eyes, skin,
and respiratory tract. Use in a fume hood.

o Flammability: Combustible liquid. Keep away from heat and open flames.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/588974
https://www.mdpi.com/1422-0067/22/21/11856
https://www.benchchem.com/product/b8692172#2-vinylbenzofuran-chemical-structure-and-properties
https://www.benchchem.com/product/b8692172#2-vinylbenzofuran-chemical-structure-and-properties
https://www.benchchem.com/product/b8692172#2-vinylbenzofuran-chemical-structure-and-properties
https://www.benchchem.com/product/b8692172#2-vinylbenzofuran-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8692172?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8692172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

